1-(3-Chloro-4-fluorophenyl)-3-(4-(dimethylamino)-2-morpholinopyrimidin-5-yl)urea
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Description
1-(3-Chloro-4-fluorophenyl)-3-(4-(dimethylamino)-2-morpholinopyrimidin-5-yl)urea is a useful research compound. Its molecular formula is C17H20ClFN6O2 and its molecular weight is 394.84. The purity is usually 95%.
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Scientific Research Applications
Neurokinin-1 Receptor Antagonism
Compounds featuring similar structural components have been explored for their neurokinin-1 (NK1) receptor antagonism, which is relevant in clinical applications such as the treatment of emesis and depression. For example, a water-soluble compound demonstrated high affinity and oral activity as an NK1 receptor antagonist in pre-clinical tests, highlighting its potential in managing conditions related to NK1 receptor activity (Harrison et al., 2001).
Fluorophosphoranes Chemistry
Research into the chemistry of fluorophosphoranes, including the synthesis and properties of fluoro-1,2,4-phosphadiazetidin-3-ones, illustrates the diverse applications of fluorine and urea in developing novel heterocyclic compounds. These studies provide valuable insights into the reactivity and potential applications of fluorine-containing compounds in various chemical contexts (Dunmur & Schmutzler, 1971).
Antitumor and Anticancer Activity
A series of O-Mannich bases of dihydropyrimidinones, synthesized from compounds structurally related to ureas, demonstrated notable in vitro and in vivo antitumor and anticancer activities. This research underscores the potential of urea derivatives in developing therapeutic agents against cancer (Venkateshwarlu et al., 2014).
Chemosensors for Ureas
The development of chemosensors capable of distinguishing between neutral ureas and their salts represents another application of urea derivatives in chemical sensing. Such innovations could pave the way for new analytical tools in chemical and biological research (Engel et al., 2007).
Supramolecular Chemistry
Urea derivatives have also been instrumental in supramolecular chemistry, where they serve as building blocks for self-assembling structures. Studies on heterocyclic ureas and their ability to form multiply hydrogen-bonded complexes highlight the role of urea functionalities in developing novel materials and nanotechnology applications (Corbin et al., 2001).
Properties
IUPAC Name |
1-(3-chloro-4-fluorophenyl)-3-[4-(dimethylamino)-2-morpholin-4-ylpyrimidin-5-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClFN6O2/c1-24(2)15-14(10-20-16(23-15)25-5-7-27-8-6-25)22-17(26)21-11-3-4-13(19)12(18)9-11/h3-4,9-10H,5-8H2,1-2H3,(H2,21,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXRQVTOFDFVYMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1NC(=O)NC2=CC(=C(C=C2)F)Cl)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClFN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.